molecular formula C11H11FO3 B8531687 2-(6-Fluoro-1-hydroxy-1-indanyl)acetic acid

2-(6-Fluoro-1-hydroxy-1-indanyl)acetic acid

Cat. No. B8531687
M. Wt: 210.20 g/mol
InChI Key: VKGHOYBDKFXCCZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(6-Fluoro-1-hydroxy-1-indanyl)acetic acid is a useful research compound. Its molecular formula is C11H11FO3 and its molecular weight is 210.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(6-Fluoro-1-hydroxy-1-indanyl)acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(6-Fluoro-1-hydroxy-1-indanyl)acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(6-Fluoro-1-hydroxy-1-indanyl)acetic acid

Molecular Formula

C11H11FO3

Molecular Weight

210.20 g/mol

IUPAC Name

2-(6-fluoro-1-hydroxy-2,3-dihydroinden-1-yl)acetic acid

InChI

InChI=1S/C11H11FO3/c12-8-2-1-7-3-4-11(15,6-10(13)14)9(7)5-8/h1-2,5,15H,3-4,6H2,(H,13,14)

InChI Key

VKGHOYBDKFXCCZ-UHFFFAOYSA-N

Canonical SMILES

C1CC(C2=C1C=CC(=C2)F)(CC(=O)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of ethyl 2-(6-fluoro-1-hydroxy-1-indanyl)acetate (44.0 g, 0.18 mol), 1N sodium hydroxide (180 mL) and absolute ethanol (280 mL) was stirred for 18 h at room temperature. The mixture was concentrated in vacuo, diluted with H2O and extracted with diethyl ether. The aqueous phase was acidified (pH 3) with dilute hydrochloric acid and extracted with diethyl ether. The diethyl ether layer was washed with brine, dried over sodium sulfate, filtered and concentrated in vacuo to give 2-(6-fluoro-1-hydroxy-1-indanyl)acetic acid as an amber oil (37.7 g, 100%; Note: This compound spontaneously dehydrated upon standing at room temperature to a mixture of olefins unless immediately reacted with trifluoroacetic acid);
Quantity
44 g
Type
reactant
Reaction Step One
Quantity
180 mL
Type
reactant
Reaction Step One
Quantity
280 mL
Type
solvent
Reaction Step One

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